Cas no 681003-23-6 (BENZAMIDE, 4-[2-[[5-(ETHYLSULFONYL)-2-METHOXYPHENYL]AMINO]-5-OXAZOLYL]-)

• Product Name: BENZAMIDE, 4-[2-[[5-(ETHYLSULFONYL)-2-METHOXYPHENYL]AMINO]-5-OXAZOLYL]-
• CAS No: 681003-23-6
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 3354281
• PubChem ID: 5329866
• Update Time: 2025-04-21

BENZAMIDE, 4-[2-[[5-(ETHYLSULFONYL)-2-METHOXYPHENYL]AMINO]-5-OXAZOLYL]- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 4-[2-[[5-(ETHYLSULFONYL)-2-METHOXYPHENYL]AMINO]-5-OXAZOLYL]-
• 4-(2-{[5-(ethanesulfonyl)-2-methoxyphenyl]amino}-1,3-oxazol-5-yl)benzamide
• BDBM5870
• benzamide,4-[2-[[5-(ethylsulfonyl)-2-methoxyphenyl]amino]-5-oxazolyl]-
• CHEMBL190872
• 2-Anilino-5-aryloxazole 33
• SCHEMBL5186309
• 4-(2-{[5-(ethylsulfonyl)-2-methoxyphenyl]amino}-1,3-oxazol-5-yl)benzamide
• 681003-23-6

• Inchi： 1S/C19H19N3O5S/c1-3-28(24,25)14-8-9-16(26-2)15(10-14)22-19-21-11-17(27-19)12-4-6-13(7-5-12)18(20)23/h4-11H,3H2,1-2H3,(H2,20,23)(H,21,22)
• InChI Key： QYKZROZZKQVCOO-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(C2OC(NC3=CC(S(CC)(=O)=O)=CC=C3OC)=NC=2)C=C1

Computed Properties

• Exact Mass: 401.10454189Da
• Monoisotopic Mass: 401.10454189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 133Ų